Cas no 112919-11-6 (N,N-bis(2-hydroxyethyl)-undecylamine)

• Product Name: N,N-bis(2-hydroxyethyl)-undecylamine
• CAS No: 112919-11-6
• MF: C₁₅H₃₃NO₂
• MW: 259.428025007248
• CID: 4560876
• PubChem ID: 5116335
• Update Time: 2025-05-19

N,N-bis(2-hydroxyethyl)-undecylamine Chemical and Physical Properties

Names and Identifiers

• N,N-bis(2-hydroxyethyl)-undecylamine
• 2,2'-(Undecylazanediyl)bis(ethan-1-ol)
• SCHEMBL486755
• 112919-11-6
• AKOS024391028
• 2-[(2-HYDROXYETHYL)(UNDECYL)AMINO]ETHANOL
• G72448
• 2-[2-hydroxyethyl(undecyl)amino]ethanol
• MFCD06252527

• Inchi： 1S/C15H33NO2/c1-2-3-4-5-6-7-8-9-10-11-16(12-14-17)13-15-18/h17-18H,2-15H2,1H3
• InChI Key： IJPXXOVHDMEUSR-UHFFFAOYSA-N
• SMILES： N(CCO)(CCO)CCCCCCCCCCC

Computed Properties

• Exact Mass: 259.251129295g/mol
• Monoisotopic Mass: 259.251129295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.7Ų

Additional information on N,N-bis(2-hydroxyethyl)-undecylamine

Professional Introduction to N,N-bis(2-hydroxyethyl)-undecylamine (CAS No. 112919-11-6)

N,N-bis(2-hydroxyethyl)-undecylamine, with the chemical formula C₁₅H₃₃NO₂, is a compound that has garnered significant attention in the field of pharmaceuticals and biotechnology due to its unique structural properties and potential applications. This compound, identified by its CAS number 112919-11-6, is a tertiary amine derivative featuring a long-chain alkyl group and hydroxyl functionalities, which contribute to its versatility in various chemical reactions and interactions.

The molecular structure of N,N-bis(2-hydroxyethyl)-undecylamine consists of an undecyl chain (C₁₁H₂₃) attached to two 2-hydroxyethyl groups, which are linked to a central nitrogen atom. This configuration imparts both hydrophilic and lipophilic characteristics to the molecule, making it an excellent candidate for applications that require solubility in both aqueous and organic environments. Such dual solubility properties are highly valuable in drug formulation, where compatibility with different biological matrices is crucial.

In recent years, research has highlighted the potential of N,N-bis(2-hydroxyethyl)-undecylamine as a surfactant and stabilizer in pharmaceutical formulations. Its ability to form micelles and emulsions has been explored in the development of novel drug delivery systems. These systems aim to enhance the bioavailability of poorly soluble drugs by encapsulating them within micellar structures, thereby improving their absorption and distribution within the body. The compound's amine groups also make it a suitable candidate for chelation therapy, where it can bind with metal ions to facilitate their transport or removal from biological systems.

Moreover, the hydroxyl groups in the molecule have been investigated for their potential role in hydrogen bonding interactions. This property has opened up avenues for its use in biomaterials and tissue engineering applications. For instance, N,N-bis(2-hydroxyethyl)-undecylamine has been studied as a component in hydrogels that mimic extracellular matrix environments, providing support for cell growth and tissue regeneration. The compound's biocompatibility and ability to form stable hydrogel networks make it an attractive candidate for these applications.

The pharmaceutical industry has also shown interest in N,N-bis(2-hydroxyethyl)-undecylamine due to its potential as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Its structural features allow for modifications that can lead to the development of new therapeutic agents. For example, researchers have explored its use in generating derivatives that exhibit antimicrobial or anti-inflammatory properties. These derivatives could potentially address unmet medical needs by targeting specific biological pathways or pathogens.

Recent advancements in computational chemistry have further enhanced the understanding of how N,N-bis(2-hydroxyethyl)-undecylamine interacts with biological targets. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding affinity and mechanism of action. These studies have been instrumental in optimizing its use as an intermediate or additive in drug formulations, ensuring that it enhances therapeutic efficacy while minimizing side effects.

The environmental impact of using N,N-bis(2-hydroxyethyl)-undecylamine has also been a focus of research. Studies have examined its degradation pathways and ecotoxicological profile to assess its environmental footprint. The compound's biodegradability and low toxicity make it a favorable choice for industrial applications where environmental responsibility is paramount. Efforts are ongoing to develop sustainable synthetic routes that minimize waste and energy consumption while maintaining high yields of pure product.

In conclusion, N,N-bis(2-hydroxyethyl)-undecylamine (CAS No. 112919-11-6) is a multifaceted compound with significant potential across multiple sectors of science and industry. Its unique structural features enable diverse applications, from drug delivery systems to biomaterials, while ongoing research continues to uncover new possibilities for its use. As our understanding of molecular interactions deepens, the role of such compounds as key components in advanced technologies is likely to expand even further.